Cas no 53869-94-6 (5-methoxy-2-Furancarboxylic acid methyl ester)

5-methoxy-2-Furancarboxylic acid methyl ester structure
53869-94-6 structure
Product Name:5-methoxy-2-Furancarboxylic acid methyl ester
CAS No:53869-94-6
MF:C7H8O4
MW:156.136022567749
CID:356187
PubChem ID:520818
Update Time:2025-04-19

5-methoxy-2-Furancarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-2-Furancarboxylic acid methyl ester
    • 2-Furancarboxylic acid, 5-methoxy-, methyl ester
    • methyl 5-methoxyfuran-2-carboxylate
    • ZGQYNYHYTIYLGB-UHFFFAOYSA-N
    • 53869-94-6
    • 2-Furancarboxylic acid, 5-(hydroxymethyl)-, methyl ester
    • 5-Methoxy-furan-2-carboxylic acid methyl ester
    • SCHEMBL19442049
    • DTXSID10334464
    • FT-0750718
    • G73819
    • 2-Furancarboxylic acid, 5-methoxy-,methyl ester
    • Inchi: 1S/C7H8O4/c1-9-6-4-3-5(11-6)7(8)10-2/h3-4H,1-2H3
    • InChI Key: ZGQYNYHYTIYLGB-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C(=O)OC)OC

Computed Properties

  • Exact Mass: 156.04224
  • Monoisotopic Mass: 156.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67

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